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Compound of Interest

Compound Name: 2-Bromobenzenesulfonyl chloride

Cat. No.: B144033

An In-depth Technical Guide to 2-Bromobenzenesulfonyl Chloride for Researchers and Drug
Development Professionals

This technical guide provides a comprehensive overview of 2-Bromobenzenesulfonyl
chloride, an important organic intermediate with significant applications in medicinal chemistry
and drug development. This document details its chemical and physical properties,
experimental protocols for its synthesis, and its role in the synthesis of biologically active
compounds.

Core Chemical and Physical Properties

2-Bromobenzenesulfonyl chloride, also known as o-bromobenzenesulfonyl chloride, is a
reactive compound widely utilized in organic synthesis.[1] Its key properties are summarized in
the table below for easy reference.
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Property Data Reference
Molecular Formula C6H4BrCIO2S [2][3]
Molecular Weight 255.52 g/mol [2]
CAS Number 2905-25-1 [2]
Appearance White to light yellow crystalline 4]

powder
Melting Point 49-52 °C
Boiling Point 117 °C @ 2.5 mmHg
Solubility Reacts with water [51[6]

Applications in Research and Drug Development

The reactivity of the sulfonyl chloride group makes 2-Bromobenzenesulfonyl chloride a
valuable reagent in the synthesis of various organic compounds.[7] It is particularly noted for its

use in:

Sulfonamide Synthesis: It is a key building block for creating sulfonamides, a class of
compounds with a wide range of pharmaceutical applications.[8][9]

 Intermediate for Biologically Active Molecules: This compound has been utilized in the
synthesis of potential drug candidates, including angiotensin Il AT1/AT2 receptor antagonists
and endothelin receptor antagonists.[1]

e Synthesis of Insecticides: It serves as an intermediate in the production of biologically active
insecticides.[1]

o Organic Synthesis: It is used in the preparation of 2-bromobenzenesulfonic acid phenyl ester
and chiral 2-(p-toluenesulfinyl)benzenesulfonamide.[8][9]

Experimental Protocols: Synthesis of 2-
Bromobenzenesulfonyl Chloride
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Several methods for the synthesis of 2-Bromobenzenesulfonyl chloride have been reported.
Below are two detailed protocols.

Synthesis from o-Bromophenylthiol

This method involves the direct chlorination of o-bromophenylthiol.

Materials:

o-bromophenylthiol

Dichloromethane

Chlorine gas

5% Sodium bicarbonate solution

Anhydrous magnesium sulfate

Procedure:

In a 250ml three-necked flask, combine o-bromophenylthiol (18.9g, 0.1mol), 75ml of water,
and 75ml of dichloromethane.[1]

 Stir the mixture and maintain the temperature between 5-10°C while passing chlorine gas
through it for 1 hour.[1]

 After the reaction is complete, dilute the mixture with 300ml of dichloromethane.[1]

e Wash the organic layer with a cold 5% sodium bicarbonate solution (2 x 50ml) followed by
water (3 x 100ml).[1]

» Dry the organic layer over anhydrous magnesium sulfate and concentrate to yield a yellow
solid.[1]

Synthesis via Diazotization of 2-Aminobenzenesulfonic
Acid
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This synthetic route involves the diazotization of 2-aminobenzenesulfonic acid, followed by a
Sandmeyer-type reaction and chlorosulfonation.[10]
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Figure 2: General workflow for sulfonamide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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